Cas no 2034389-80-3 (2-(2-Methoxyethoxy)-N-(4-methyl-1-piperazinyl)-4-pyridinecarboxamide)

• Product Name: 2-(2-Methoxyethoxy)-N-(4-methyl-1-piperazinyl)-4-pyridinecarboxamide
• CAS No: 2034389-80-3
• MF: C₁₄H₂₂N₄O₃
• MW: 294.349483013153
• CID: 6089315
• PubChem ID: 121017331
• Update Time: 2025-06-12

2-(2-Methoxyethoxy)-N-(4-methyl-1-piperazinyl)-4-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• DQVPTJSYEYMKOI-UHFFFAOYSA-N
• 4-Pyridinecarboxamide, 2-(2-methoxyethoxy)-N-(4-methyl-1-piperazinyl)-
• 2034389-80-3
• 2-(2-methoxyethoxy)-N-(4-methylpiperazin-1-yl)pyridine-4-carboxamide
• 2-(2-methoxyethoxy)-N-(4-methylpiperazin-1-yl)isonicotinamide
• AKOS026689676
• F6475-2819
• 2-(2-Methoxyethoxy)-N-(4-methyl-1-piperazinyl)-4-pyridinecarboxamide

• Inchi： 1S/C14H22N4O3/c1-17-5-7-18(8-6-17)16-14(19)12-3-4-15-13(11-12)21-10-9-20-2/h3-4,11H,5-10H2,1-2H3,(H,16,19)
• InChI Key： DQVPTJSYEYMKOI-UHFFFAOYSA-N
• SMILES： C1(OCCOC)=NC=CC(C(NN2CCN(C)CC2)=O)=C1

Computed Properties

• Exact Mass: 294.16919058g/mol
• Monoisotopic Mass: 294.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• pka: 10.62±0.20(Predicted)

Additional information on 2-(2-Methoxyethoxy)-N-(4-methyl-1-piperazinyl)-4-pyridinecarboxamide

Comprehensive Overview of 2-(2-Methoxyethoxy)-N-(4-methyl-1-piperazinyl)-4-pyridinecarboxamide (CAS No. 2034389-80-3)

The compound 2-(2-Methoxyethoxy)-N-(4-methyl-1-piperazinyl)-4-pyridinecarboxamide (CAS No. 2034389-80-3) is a synthetic small molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This pyridinecarboxamide derivative features a methoxyethoxy side chain and a 4-methylpiperazine moiety, which contribute to its distinct physicochemical characteristics. Researchers are particularly interested in its role as a modulator of specific biological pathways, making it a promising candidate for drug development.

In recent years, the demand for novel small molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine and targeted therapies. 2-(2-Methoxyethoxy)-N-(4-methyl-1-piperazinyl)-4-pyridinecarboxamide aligns with this trend, as its structure suggests potential interactions with enzymes and receptors involved in cell signaling. Its CAS No. 2034389-80-3 is frequently searched in scientific databases, reflecting its relevance in academic and industrial settings. The compound's solubility, stability, and bioavailability are key areas of investigation, as these factors critically influence its applicability in preclinical studies.

One of the most searched questions related to this compound is: "What are the potential applications of 2-(2-Methoxyethoxy)-N-(4-methyl-1-piperazinyl)-4-pyridinecarboxamide in drug discovery?" Preliminary studies suggest its utility in designing selective inhibitors for specific protein targets, particularly in oncology and inflammatory diseases. The methoxyethoxy group enhances its pharmacokinetic profile, while the 4-methylpiperazine fragment may improve binding affinity. Such features make it a valuable scaffold for medicinal chemists exploring structure-activity relationships (SAR).

Another trending topic in the context of CAS No. 2034389-80-3 is its synthesis and scalability. Researchers often inquire about "efficient synthetic routes for 2-(2-Methoxyethoxy)-N-(4-methyl-1-piperazinyl)-4-pyridinecarboxamide." Optimizing its production involves addressing challenges like regioselectivity and purification. Green chemistry principles are increasingly applied to reduce waste and improve yield, aligning with the pharmaceutical industry's sustainability goals. The compound's pyridinecarboxamide core also offers versatility for further derivatization, expanding its potential applications.

From a commercial perspective, 2-(2-Methoxyethoxy)-N-(4-methyl-1-piperazinyl)-4-pyridinecarboxamide is often compared to other heterocyclic compounds in terms of cost-effectiveness and intellectual property landscape. Patents and literature reviews highlight its novelty, making it a subject of interest for startups and established pharmaceutical companies alike. Its CAS No. 2034389-80-3 serves as a unique identifier in regulatory filings and material transfer agreements, underscoring its importance in collaborative research.

In conclusion, 2-(2-Methoxyethoxy)-N-(4-methyl-1-piperazinyl)-4-pyridinecarboxamide represents a compelling case study in modern drug discovery. Its structural complexity, combined with its potential therapeutic relevance, positions it as a focal point for interdisciplinary research. As the scientific community continues to explore its mechanisms and applications, this compound is likely to remain a highly searched and widely discussed entity in the years to come.